Cas no 2088-71-3 (Testosterone benzoate)

Testosterone benzoate is a synthetic ester derivative of testosterone, formed by the esterification of testosterone with benzoic acid. This modification enhances the compound's lipophilicity, prolonging its release and duration of action compared to unmodified testosterone. It is primarily utilized in androgen replacement therapy and research applications due to its sustained pharmacokinetic profile. The benzoate ester group delays hydrolysis by esterases, resulting in a more gradual release of active testosterone into systemic circulation. This property makes it suitable for protocols requiring less frequent administration. As with other testosterone esters, it exhibits androgenic and anabolic effects, supporting physiological functions such as muscle growth, libido, and secondary sexual characteristics. Proper handling and storage are essential to maintain stability.
Testosterone benzoate structure
Testosterone benzoate structure
Product Name:Testosterone benzoate
CAS No:2088-71-3
MF:C26H32O3
MW:392.530488014221
CID:42441
PubChem ID:101474
Update Time:2025-06-07

Testosterone benzoate Chemical and Physical Properties

Names and Identifiers

    • Testosterone benzoate
    • Testosterone 17-benzoate
    • (17beta)-3-oxoandrost-4-en-17-yl benzoate
    • 3-oxoandrost-4-en-17-yl benzoate
    • Androst-4-en-3-one, 17-(benzoyloxy)-, (17.beta.)-
    • [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] benzoate
    • [(8R, 9S, 10R, 13S, 14S, 17S)-10, 13-dimethyl-3-oxo-1, 2, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydrocyclopenta[a]phenanthren-17-yl] benzoate
    • RZJSCADWIWNGKI-IXKNJLPQSA-N
    • NSC-524278
    • Q27256755
    • EINECS 218-232-8
    • Testosterone Benzoate 1.0 mg/ml in Acetonitrile
    • Testosterone, benzoate
    • 3-Oxoandrost-4-en-17-yl benzoate #
    • AKOS040760031
    • DTXSID50943135
    • UNII-387187KT3E
    • ANDROST-4-EN-17.BETA.-OL-3-ONE BENZOATE
    • 387187KT3E
    • Testosterone Benzoate (1.0 mg/mL in Acetonitrile)
    • Testosterone 17-benzoate, VETRANAL(TM), analytical standard
    • 17.BETA.-BENZOYLOXYANDROST-4-EN-3-ONE
    • NSC 524278
    • SCHEMBL4264017
    • 2088-71-3
    • TS-10107
    • ANDROST-4-EN-17BETA-OL-3-ONE BENZOATE
    • 17BETA-BENZOYLOXYANDROST-4-EN-3-ONE
    • Androst-4-en-3-one, 17-(benzoyloxy)-, (17beta)-
    • Inchi: 1S/C26H32O3/c1-25-14-12-19(27)16-18(25)8-9-20-21-10-11-23(26(21,2)15-13-22(20)25)29-24(28)17-6-4-3-5-7-17/h3-7,16,20-23H,8-15H2,1-2H3/t20-,21-,22-,23-,25-,26-/m0/s1
    • InChI Key: RZJSCADWIWNGKI-IXKNJLPQSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 392.23514488g/mol
  • Monoisotopic Mass: 392.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0244 (rough estimate)
  • Boiling Point: 477.23°C (rough estimate)
  • Flash Point: 224.8±30.2 °C
  • Refractive Index: 1.5460 (estimate)
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Testosterone benzoate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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